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For Researchers, Scientists, and Drug Development Professionals

Introduction

Tfllr-NH2, as a trifluoroacetate (tfa) salt, is a synthetic peptide that acts as a selective agonist
for the Protease-Activated Receptor 1 (PAR1).[1][2][3][4][5] It is a valuable tool in research,
particularly in studies involving platelet activation, neurogenic inflammation, and cancer cell
signaling.[1][4][6] Proper preparation of a stock solution is critical for obtaining reliable and
reproducible experimental results. This document provides a detailed protocol for the
preparation, storage, and handling of Tfllr-NH2(tfa) stock solutions.

It is important to note that the trifluoroacetate salt can impact cellular experiments, and its
effects should be considered in experimental design.[1]

Physicochemical and Solubility Data

Accurate quantitative data is essential for preparing precise concentrations of Tfllr-NH2(tfa).
The following table summarizes the key properties of this peptide.
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Property Value Source
Molecular Formula C33H54F3N908 [718]
Molecular Weight 761.83 g/mol [71[81[9]
Appearance White to off-white solid [718]
Purity Typically >95% - =98% [1][6][10]

The solubility of Tfllr-NH2(tfa) can vary depending on the solvent. It is crucial to select a

solvent that is compatible with the intended downstream application.

Solvent Solubility Notes Source
Requires sonication.
Up to 100 mg/mL Use freshly opened,
DMSO . [6][7]
(131.26 mM) hygroscopic DMSO
for best results.
Requires sonication.
Up to 100 mg/mL _
Water For cell culture, filter- [7]
(131.26 mM) - o
sterilize after dilution.
3 mg/mL to 33.33
PBS (pH 7.2) [61[7]
mg/mL
DMF 5 mg/mL [6]
Ethanol 0.5 mg/mL [6]

Experimental Protocol: Preparation of a 10 mM

Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Tfllr-NH2(tfa) in Dimethyl

Sulfoxide (DMSO).

Materials:
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Tflir-NH2(tfa) peptide powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)
Sterile, RNase/DNase-free microcentrifuge tubes
Calibrated micropipettes and sterile tips

Vortex mixer

Water bath sonicator

Procedure:

o Acclimatization: Before opening, allow the vial of lyophilized Tfllr-NH2(tfa) to equilibrate to
room temperature for at least 20 minutes. This prevents condensation from forming on the
peptide.

Mass Calculation: To prepare a 10 mM stock solution, you will need to dissolve a specific
mass of the peptide in a calculated volume of DMSO. Use the following formula: Mass (mg)
= Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol )

o For example, to prepare 1 mL of a 10 mM stock solution:
» Mass (mg) =10 mM x 1 mL x 761.83 g/mol / 1000 = 7.62 mg

Reconstitution: a. Carefully weigh out the calculated mass of the Tflir-NH2(tfa) peptide and
place it in a sterile microcentrifuge tube. b. Add the corresponding volume of sterile DMSO to
the tube. c. Vortex the tube for 10-20 seconds to begin dissolving the peptide.

Sonication: To ensure complete dissolution, sonicate the solution in a water bath for 10-15
minutes.[7] The solution should become clear. If precipitation is observed, gentle warming
and further sonication may be required.[7]

Aliquoting and Storage: a. Once fully dissolved, aliquot the stock solution into smaller, single-
use volumes in sterile microcentrifuge tubes. This is crucial to avoid repeated freeze-thaw
cycles which can degrade the peptide. b. Store the aliquots at -80°C for long-term storage
(up to 6 months) or at -20°C for short-term storage (up to 1 month).[7]
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Caption: Simplified signaling pathway of PAR1 activation by Tfllr-NH2.
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Cautions and Best Practices

o Hygroscopic Nature: Tfllr-NH2(tfa) powder can be hygroscopic. Store it in a desiccator and
minimize its exposure to atmospheric moisture.

e Solvent Purity: Always use high-purity, anhydrous solvents to prevent peptide degradation.

o Fresh Solutions: For sensitive cell-based assays, it is recommended to prepare fresh
dilutions from the stock solution on the day of the experiment. Some sources suggest that
aqueous solutions are unstable and should not be stored for more than a day. [9][11]*
Control Experiments: When using Tflir-NH2(tfa) in biological assays, it is advisable to
include a vehicle control (the solvent used to dissolve the peptide) to account for any effects
of the solvent itself.

« Filter Sterilization: For applications requiring sterile conditions, such as cell culture, the final
working solution should be sterilized by passing it through a 0.22 um filter.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Preparation of Tfllr-NH2(tfa) Stock Solution: An
Application Note and Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1193837#how-to-prepare-tflir-nh2-tfa-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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